Cas no 2229570-61-8 (3-methyl-3-(4-methylpyridin-2-yl)butan-1-amine)

• Product Name: 3-methyl-3-(4-methylpyridin-2-yl)butan-1-amine
• CAS No: 2229570-61-8
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 6000967
• PubChem ID: 165689848
• Update Time: 2025-05-20

3-methyl-3-(4-methylpyridin-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(4-methylpyridin-2-yl)butan-1-amine
• 2229570-61-8
• EN300-1818439

• Inchi： 1S/C11H18N2/c1-9-4-7-13-10(8-9)11(2,3)5-6-12/h4,7-8H,5-6,12H2,1-3H3
• InChI Key： ZLXSSFXVSQCXNT-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=CC=1C(C)(C)CCN

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-methyl-3-(4-methylpyridin-2-yl)butan-1-amine

Comprehensive Guide to 3-methyl-3-(4-methylpyridin-2-yl)butan-1-amine (CAS No. 2229570-61-8): Properties, Applications, and Market Insights

3-methyl-3-(4-methylpyridin-2-yl)butan-1-amine (CAS No. 2229570-61-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This amine derivative, featuring a pyridine ring and a branched alkyl chain, exhibits unique physicochemical properties that make it valuable for various applications. In this article, we delve into its molecular structure, synthesis pathways, and emerging uses in drug discovery and material science.

The compound's systematic name, 3-methyl-3-(4-methylpyridin-2-yl)butan-1-amine, reflects its structural complexity. With a molecular weight of 178.28 g/mol and the presence of both amine and heterocyclic functional groups, it serves as a versatile intermediate in organic synthesis. Researchers often explore its potential as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier.

Recent studies highlight the role of 3-methyl-3-(4-methylpyridin-2-yl)butan-1-amine in modulating neurotransmitter receptors, aligning with growing interest in neurological therapeutics. Its 4-methylpyridine moiety contributes to enhanced binding affinity with certain enzyme targets, a feature leveraged in precision medicine approaches. The compound's logP value (~2.1) suggests favorable lipid solubility, a critical factor in drug bioavailability optimization.

From an industrial perspective, the demand for CAS 2229570-61-8 has risen in parallel with advancements in high-throughput screening technologies. Pharmaceutical companies utilize this compound in combinatorial chemistry libraries to accelerate lead compound identification. Its stability under standard laboratory conditions (RT, inert atmosphere) makes it suitable for automated synthesis platforms, addressing the need for efficient small molecule discovery workflows.

The synthesis of 3-methyl-3-(4-methylpyridin-2-yl)butan-1-amine typically involves Grignard reactions or reductive amination protocols, with yields optimized through microwave-assisted techniques. Analytical characterization via LC-MS and NMR spectroscopy confirms its high purity (>98%), meeting the stringent requirements of GMP manufacturing for clinical trial materials. These quality attributes position it favorably in the contract research organization (CRO) supply chain.

Emerging applications extend beyond pharmaceuticals. Material scientists investigate its derivatives for organic electronic materials, capitalizing on the pyridine ring's electron-accepting properties. This aligns with global trends in flexible electronics and energy storage solutions, where nitrogen-containing heterocycles play pivotal roles in charge transport mechanisms.

Regulatory considerations for CAS 2229570-61-8 emphasize proper laboratory safety protocols, though it doesn't fall under restricted substance classifications. Suppliers typically provide SDS documentation detailing handling precautions, reflecting industry-wide commitments to responsible chemical management. Environmental fate studies indicate moderate biodegradability, prompting ongoing research into green chemistry alternatives for its production.

The market outlook for 3-methyl-3-(4-methylpyridin-2-yl)butan-1-amine remains positive, driven by expanding biotech investment and personalized medicine initiatives. Patent analysis reveals increasing incorporation of this scaffold in innovative drug candidates, particularly for neurodegenerative disorders – a therapeutic area experiencing unprecedented R&D growth. Custom synthesis services report steady demand for isotope-labeled versions (e.g., deuterated analogs) to support ADME studies.

For researchers sourcing CAS 2229570-61-8, quality verification through HPLC chromatograms and residual solvent analysis is recommended. Reputable suppliers often provide technical data sheets with batch-specific spectroscopic data, ensuring reproducibility in downstream applications. The compound's compatibility with parallel synthesis equipment further enhances its utility in modern drug discovery pipelines.

Future directions may explore the compound's potential in proteolysis targeting chimeras (PROTACs) – a revolutionary approach in targeted protein degradation. Its structural features could facilitate development of E3 ligase binders, addressing previously "undruggable" targets. Such applications underscore the enduring relevance of 3-methyl-3-(4-methylpyridin-2-yl)butan-1-amine in cutting-edge therapeutic modalities.